BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Methoxycinnamic Acid: Chemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B145887

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and
relevant experimental methodologies for 3-Methoxycinnamic acid. It is intended to serve as a
technical resource for professionals in research and development.

Chemical and Physical Properties

3-Methoxycinnamic acid, also known as m-methoxycinnamic acid, is a hydroxycinnamic acid
derivative.[1][2] It typically appears as a white to light brown fine crystalline powder.[1][3] The
compound serves as a key intermediate in the synthesis of molecules with potential therapeutic
applications, such as phosphatidylcholines that exhibit antiproliferative properties against

human cancer cell lines.[1]

The key quantitative properties of 3-Methoxycinnamic acid are summarized in the table below

for easy reference and comparison.
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Property Value Reference
Molecular Formula C10H1003 [21[41[5]
Molecular Weight 178.18 g/mol [2][4]
Monoisotopic Mass 178.062994177 Da [2][3]
Melting Point 116-119 °C [1]
Topological Polar Surface Area  46.5 A2 [2][3]
Hydrogen Bond Donor Count 1 [2][3]
CH:);(ljjrnotgen Bond Acceptor 3 Be
Rotatable Bond Count 3 [2][3]
Complexity 198 [2][3]

Chemical Structure and Identifiers

The structure of 3-Methoxycinnamic acid is characterized by a benzene ring substituted with
a methoxy group at the meta-position (position 3) and an acrylic acid group. The molecule
exists predominantly as the trans or (E)-isomer due to the steric hindrance of the phenyl and
carboxyl groups.[2][4][5]

IUPAC Name: (E)-3-(3-methoxyphenyl)prop-2-enoic acid[2]

e Synonyms: trans-3-Methoxycinnamic acid, m-Methoxycinnamic acid, 3-(3-
Methoxyphenyl)acrylic acid[4][5]

o CAS Registry Number: 6099-04-3[2][4][5]

« Canonical SMILES: COC1=CC=CC(=C1)/C=C/C(=0)0][2]

e InChl: INChI=1S/C10H1003/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3,(H,11,12)/b6-5+[2]
[4]

e InChiKey: LZPNXAULYJPXEH-AATRIKPKSA-N[2][4]
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e 1H NMR: Spectra available in CDCls.[6]

e 13C NMR: Spectra available in CDCls.[2][6]

» IR Spectra: Available for KBr disc and as FTIR (Mull) and ATR-IR.[2][6]
e Raman Spectra: Data has been recorded.[2][6]

e Mass Spectrometry (GC-MS): Data available from the NIST Mass Spectrometry Data Center.
[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Methoxycinnamic acid are crucial
for its application in research. Below are summaries of cited experimental protocols.

This method involves the condensation of an aldehyde with a compound containing an active
methylene group, such as malonic acid.

Methodology:

o Reaction Setup: In a suitable reactor, add m-methoxybenzaldehyde (1361 mg) and
dimethylbenzene (20 mL).[7]

o Addition of Reagents: While stirring at room temperature, add malonic acid (3 mL). Continue
stirring for 30 minutes.[7]

o Catalyst Addition: Add pyridine (1000 mg) as a catalyst.[7]
» Reaction Conditions: Heat the mixture to 80 °C and continue stirring for 2 hours.[7]

o Work-up and Purification: After the reaction is complete, the mixture undergoes post-
treatment and purification processes to yield the final product, 3-Methoxycinnamic acid.
The reported yield is approximately 91-94%.[7]
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Caption: Knoevenagel-Doebner Synthesis Workflow. (Max Width: 760px)
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An alternative synthesis involves a palladium-catalyzed cross-coupling reaction.
Methodology:

o Reaction Setup: Add Lithium tert-butoxide or Potassium tert-butoxide (3.0 mmol), water (2.0
mL), and acrylic acid (1.2 mmol) to a Schlenk tube under a nitrogen atmosphere and stir for
10 minutes at room temperature.[1]

» Addition of Reagents: Subsequently, add m-bromoanisole (1.0 mmol) and a palladium(ll)-
imidazole complex catalyst (1.0 mol%).[1]

e Reaction Conditions: Stir the reaction mixture at 100 °C for 12 hours.[1]

e Work-up: Cool the mixture to room temperature and adjust the pH to 1 with 4 M hydrochloric
acid.[1]

o Extraction and Purification: Extract the product with ethyl acetate. Wash the organic phase
with saturated brine and dry it over anhydrous sodium sulfate. Remove the solvent under
reduced pressure. Purify the resulting residue by flash column chromatography on silica gel
to obtain 3-Methoxycinnamic acid.[1]

Biological Activity and Signaling Pathways

While 3-Methoxycinnamic acid itself is primarily known as a synthetic intermediate, its
derivatives and related compounds show significant biological activity. Recent studies have
begun to explore the direct biological effects of 3-Methoxycinnamic acid.

Research has indicated that 3-Methoxycinnamic acid (3MCA) possesses potential as an
antibiotic resistance modulator.[3][9]

 Activity: While 3MCA shows no significant direct antibacterial effect (MIC > 512 pyg/ml), it can
enhance the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacterial
strains.[8][9]

o Synergistic Effects: It has been shown to synergistically enhance the activity of gentamicin
against MDR Escherichia coli (reducing the MIC by 60.3%) and ampicillin against MDR
Staphylococcus aureus (reducing the MIC by 37%).[8][9]
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e Mechanism: The exact mechanism is still under investigation, but molecular docking studies
suggest that SMCA can bind to bacterial proteins, potentially interfering with resistance
mechanisms like efflux pumps or biofilm formation.[8]

Experimental Setup
MDR Bacterial Strain Antibiotic 3-Methoxycinnamic Acid
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Caption: Workflow for Antibiotic Modulation Assay. (Max Width: 760px)

The biological activities of other methoxycinnamic acid isomers and derivatives provide
important context for potential research directions.

o Ferulic Acid (4-hydroxy-3-methoxycinnamic acid): This related compound is known to
induce apoptosis in cancer cells by modulating cell cycle proteins (p53, p21) and blocking
signaling pathways such as ERK and Akt.[10]
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p-Methoxycinnamic Acid (p-MCA): Demonstrates a wide range of activities, including
neuroprotective, antidiabetic, and anticancer effects.[11][12]

3,4,5-Trimethoxycinnamic Acid (TMCA): Derivatives of TMCA have been evaluated as
antitumor, antiviral, and anti-inflammatory agents.[13]

These findings suggest that the methoxy-substituted cinnamic acid scaffold is a privileged

structure in drug discovery, warranting further investigation into the specific therapeutic

potential of 3-Methoxycinnamic acid and its novel derivatives.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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